Cas no 2171246-52-7 (2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidoacetic acid)

• Product Name: 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidoacetic acid
• CAS No: 2171246-52-7
• MF: C₂₃H₂₆N₂O₅
• MW: 410.462946414948
• CID: 6029152
• PubChem ID: 165585171
• Update Time: 2025-05-20

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidoacetic acid
• 2-[(3S)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]acetic acid
• 2171246-52-7
• EN300-1574667

• Inchi： 1S/C23H26N2O5/c1-3-15(12-21(26)25(2)13-22(27)28)24-23(29)30-14-20-18-10-6-4-8-16(18)17-9-5-7-11-19(17)20/h4-11,15,20H,3,12-14H2,1-2H3,(H,24,29)(H,27,28)/t15-/m0/s1
• InChI Key： KNDQMHBQTSJVFM-HNNXBMFYSA-N
• SMILES： O(C(N[C@@H](CC)CC(N(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 410.18417193g/mol
• Monoisotopic Mass: 410.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidoacetic acid

Comprehensive Overview of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidoacetic acid (CAS No. 2171246-52-7)

2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidoacetic acid (CAS 2171246-52-7) is a sophisticated Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of N-methylated amino acids, which are gaining significant attention due to their enhanced metabolic stability and bioavailability in drug development. The S-configuration at the 3-position and the presence of the Fmoc (9-fluorenylmethoxycarbonyl) protecting group make this molecule particularly valuable for solid-phase peptide synthesis (SPPS) methodologies.

The structural complexity of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidoacetic acid offers unique advantages in peptide drug design. The N-methylation feature reduces hydrogen bonding capacity, often improving membrane permeability - a critical factor addressed in current bioavailability optimization research. Recent studies (2023-2024) highlight the growing importance of such modified amino acids in developing peptide-based therapeutics for metabolic disorders and oncology applications, aligning with the pharmaceutical industry's focus on targeted drug delivery systems.

From a synthetic chemistry perspective, CAS 2171246-52-7 demonstrates excellent compatibility with standard Fmoc-based peptide coupling protocols. The compound's carboxylic acid functionality allows for efficient activation using reagents like HATU or PyBOP, while the Fmoc group can be selectively removed under mild basic conditions (typically 20% piperidine in DMF). These characteristics make it particularly valuable for constructing structurally complex peptides with improved pharmacological profiles - a hot topic in current medicinal chemistry forums and research publications.

The market for specialized amino acid derivatives like 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidoacetic acid has shown consistent growth, with a projected CAGR of 6.8% (2024-2030) according to recent industry reports. This growth is driven by increasing R&D investments in peptide therapeutics and the expanding applications of modified peptides in drug discovery platforms. The compound's utility extends beyond traditional pharmaceutical applications, finding use in advanced bioconjugation techniques and proteomics research - areas experiencing rapid technological advancement.

Quality control of CAS 2171246-52-7 typically involves HPLC analysis with UV detection (usually at 265-280 nm due to the Fmoc chromophore), with purity specifications often exceeding 98%. The compound's stability profile recommends storage at -20°C under inert atmosphere, following standard protocols for Fmoc-amino acid derivatives. These handling requirements reflect current good manufacturing practices (cGMP) for pharmaceutical intermediates, a crucial consideration for research organizations and contract manufacturing operations.

Emerging applications for 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidoacetic acid include its incorporation into peptide nucleic acid (PNA) analogs and as building blocks for macrocyclic peptide scaffolds - both areas showing promise in addressing current challenges in drug-resistant pathogens and protein-protein interaction inhibition. The compound's structural features make it particularly suitable for developing constrained peptide architectures, a focus area in modern structural biology and rational drug design methodologies.

From a regulatory standpoint, 2171246-52-7 is classified as a research chemical with no known significant hazards when handled properly. However, researchers should follow standard laboratory safety protocols for organic synthesis intermediates, including proper ventilation and personal protective equipment. The compound's non-toxic nature and specialized application make it exempt from many controlled substance regulations, though proper documentation is recommended for international shipments following current chemical logistics best practices.

The synthesis of 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidoacetic acid typically involves multi-step organic transformations starting from appropriate chiral precursors. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's growing commitment to sustainable practices. Recent patent literature (2023) describes improved synthetic routes that enhance yield and purity while reducing environmental impact - considerations increasingly important in fine chemical production.

In analytical applications, derivatives of CAS 2171246-52-7 have shown utility as internal standards in mass spectrometry-based proteomics workflows. The compound's predictable fragmentation pattern and distinct mass signature make it valuable for quantitative peptide analysis, particularly in current biomarker discovery research. This application aligns with the growing demand for precise analytical tools in precision medicine initiatives and clinical proteomics programs worldwide.

The future outlook for 2-(3S)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidoacetic acid appears promising, with potential applications expanding into peptide materials science and biodegradable polymers. As peptide engineering technologies advance, the demand for specialized building blocks like this compound will likely increase, particularly in academic research institutions and innovative biotech startups focusing on next-generation therapeutics. The compound represents an excellent example of how tailored molecular structures can address multiple challenges in contemporary chemical biology and pharmaceutical sciences.